Cas no 114935-94-3 (1-(4-Chloroquinolin-8-yl)ethan-1-one)

1-(4-Chloroquinolin-8-yl)ethan-1-one is a chlorinated quinoline derivative with a ketone functional group at the 8-position, making it a versatile intermediate in organic synthesis. Its structure lends itself to applications in pharmaceuticals, agrochemicals, and materials science, particularly as a precursor for heterocyclic compounds. The 4-chloro substitution enhances reactivity in cross-coupling reactions, while the acetyl group provides a handle for further functionalization. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined molecular framework is advantageous for researchers developing novel bioactive molecules or exploring structure-activity relationships in medicinal chemistry. The product is typically supplied with high purity, ensuring reproducibility in synthetic workflows.
1-(4-Chloroquinolin-8-yl)ethan-1-one structure
114935-94-3 structure
Product Name:1-(4-Chloroquinolin-8-yl)ethan-1-one
CAS No:114935-94-3
MF:C11H8ClNO
MW:205.640321731567
CID:1202296
PubChem ID:14792607
Update Time:2025-06-07

1-(4-Chloroquinolin-8-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-8-quinolinyl)ethanone
    • 1-(4-Chloro-quinolin-8-yl)-ethanone
    • 1-(4-chloroquinolin-8-yl)ethanone
    • Ethanone, 1-(4-chloro-8-quinolinyl)-
    • 114935-94-3
    • 1-(4-Chloroquinolin-8-yl)ethan-1-one
    • Inchi: 1S/C11H8ClNO/c1-7(14)8-3-2-4-9-10(12)5-6-13-11(8)9/h2-6H,1H3
    • InChI Key: SNJFKOKVDXAUSI-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C(C(C)=O)=CC=CC2=1

Computed Properties

  • Exact Mass: 205.02954
  • Monoisotopic Mass: 205.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

1-(4-Chloroquinolin-8-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C202995-250mg
1-(4-Chloroquinolin-8-yl)ethan-1-one
114935-94-3
250mg
$ 1020.00 2022-04-01
TRC
C202995-500mg
1-(4-Chloroquinolin-8-yl)ethan-1-one
114935-94-3
500mg
$ 1700.00 2022-04-01
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